Cas no 948046-15-9 (20(R)-Notoginsenoside R2)

20(R)-Notoginsenoside R2 Properties

Names and Identifiers

• 20(R)-Notoginsenoside R2
• R-Notoginsenoside R2
• NOTOGINSENOSIDE R2
• 20(S)-Notoginsenoside-R2
• 2-[2-[[3,12-Dihydroxy-17-(2-hydroxy-6-methylhept-5-en-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,1
• (3β,6α,12β,20R)-3,12,20-Trihydroxydammar-24-en-6-yl 2-O-β-D-xylopyranosyl-β-D-glucopyranoside (ACI)
• D
• +Expand

• InChIKey： FNIRVWPHRMMRQI-RFMRREALSA-N
• Inchi： 1S/C41H70O13/c1-20(2)10-9-13-41(8,50)21-11-15-39(6)28(21)22(43)16-26-38(5)14-12-27(45)37(3,4)34(38)24(17-40(26,39)7)52-36-33(31(48)30(47)25(18-42)53-36)54-35-32(49)29(46)23(44)19-51-35/h10,21-36,42-50H,9,11-19H2,1-8H3/t21-,22+,23+,24-,25+,26+,27-,28-,29-,30+,31-,32+,33+,34-,35-,36+,38+,39+,40+,41+/m0/s1
• SMILES： C[C@@]12C[C@H](O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)[C@H]3C([C@H](CC[C@]3(C)[C@H]1C[C@@H](O)[C@@H]1[C@H](CC[C@@]21C)[C@@](O)(C)CC/C=C(\C)/C)O)(C)C

Computed Properties

• Exact Mass: 770.481642g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 9
• Monoisotopic Mass: 770.481642g/mol
• Monoisotopic Mass: 770.481642g/mol
• Topological Polar Surface Area: 219Ų
• Heavy Atom Count: 54
• Complexity: 1360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 771.0

Experimental Properties

• LogP: 1.75890
• PSA: 218.99000
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids